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Compound of Interest

Compound Name:

2-

(Dimethylamino)ethanethioamide

hydrochloride

CAS No.: 114166-44-8

Cat. No.: B039691

Get Quote

An In-depth Technical Guide on 2-(Dimethylamino)ethanethioamide Hydrochloride

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and analysis of 2-(Dimethylamino)ethanethioamide hydrochloride, a key

intermediate in pharmaceutical synthesis. The information is intended for researchers,

scientists, and professionals in drug development.

Molecular Structure and Chemical Properties
2-(Dimethylamino)ethanethioamide hydrochloride is an organic salt with the chemical

formula C₄H₁₁ClN₂S.[1] It consists of a thioamide functional group attached to a

dimethylaminoethyl backbone, with the hydrochloride salt enhancing its stability and solubility

in certain solvents.[1]

Table 1: Chemical Identifiers and Properties
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Property Value

IUPAC Name

2-

(dimethylamino)ethanethioamide;hydrochloride[

1]

Molecular Formula C₄H₁₁ClN₂S[1]

Molecular Weight 154.66 g/mol [1]

CAS Number 27366-72-9, 114166-44-8[1]

Physical Form Light yellow to yellow solid[2]

Storage Conditions
Keep in a dark place, under an inert

atmosphere, at room temperature.[2]

InChI Key OQANDCSWKZVVQI-UHFFFAOYSA-N[2]

SMILES CN(C)CC(=S)N.Cl[1]

Synthesis
While a specific, detailed, stand-alone synthesis protocol for 2-
(Dimethylamino)ethanethioamide hydrochloride is not readily available in the searched

literature, its preparation is a key step in the synthesis of the H₂ receptor antagonist, Nizatidine.

The general approach involves the thioamidation of a corresponding amine.

General Synthetic Approach: Thioamidation
The synthesis of thioamides can be achieved through various methods, one of which is the

reaction of an amine with a thiocarbonylating agent. A common laboratory-scale method

involves the treatment of an amide with a thionating agent like Lawesson's reagent or

phosphorus pentasulfide.
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General Thioamide Synthesis Workflow
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Caption: General workflow for the synthesis of 2-(Dimethylamino)ethanethioamide
hydrochloride.

Experimental Protocol (Hypothetical)
Based on general principles of organic synthesis, a plausible method for the laboratory

preparation of 2-(Dimethylamino)ethanethioamide hydrochloride is outlined below. Note:
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This is a generalized procedure and requires optimization and safety assessment before

implementation.

Materials:

N,N-Dimethylethylenediamine

A suitable thiocarbonylating agent (e.g., O-ethyl thioformate or a similar reagent)

Anhydrous solvent (e.g., tetrahydrofuran, diethyl ether)

Hydrochloric acid (solution in a suitable solvent, e.g., diethyl ether or dioxane)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve N,N-dimethylethylenediamine in the

anhydrous solvent under a nitrogen atmosphere.

Cool the solution in an ice bath.

Slowly add the thiocarbonylating agent dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture again in an ice bath.

Slowly add a solution of hydrochloric acid in the chosen solvent to precipitate the

hydrochloride salt.

Collect the precipitate by vacuum filtration, wash with cold anhydrous solvent, and dry under

vacuum to yield 2-(Dimethylamino)ethanethioamide hydrochloride.

Spectroscopic Analysis
Detailed experimental spectroscopic data for 2-(Dimethylamino)ethanethioamide
hydrochloride is not widely published. However, based on the known structure, the expected
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spectral characteristics can be predicted. For comparison, the spectral data for the closely

related compound, 2-(dimethylamino)ethanethiol hydrochloride, is available and can provide

some reference points.[3][4]

Table 2: Predicted Spectroscopic Data

Technique Predicted Chemical Shifts / Bands

¹H NMR

Signals corresponding to the N-methyl protons

(singlet), the two methylene groups (triplet-like

multiplets), and the thioamide protons (broad

singlet). The protons on the carbon adjacent to

the positively charged nitrogen will be shifted

downfield.

¹³C NMR

Resonances for the N-methyl carbons, the two

methylene carbons, and the thiocarbonyl carbon

(C=S), which is expected to be significantly

downfield.

FT-IR (cm⁻¹)

Characteristic peaks for N-H stretching

(thioamide), C-H stretching (alkyl), C-N

stretching, and a strong band associated with

the C=S (thioamide) stretching vibration.

Biological Activity and Applications
The primary documented application of 2-(Dimethylamino)ethanethioamide hydrochloride is

as a crucial building block in the synthesis of Nizatidine, a histamine H₂ receptor antagonist

used to treat peptic ulcers and gastroesophageal reflux disease.[5]

Its inherent biological activity is linked to its nucleophilic character, which allows it to participate

in various biochemical pathways and interact with enzymes and proteins.[1] It has been

investigated as a precursor in the synthesis of fluorescent thiocholine esters. These esters are

potent substrates for the enzyme human fibrinoligase, which is involved in blood clotting.

Studying the interaction of these fluorescent substrates with fibrinoligase can aid in

understanding the enzyme's function and in the development of new therapeutic strategies for

thrombosis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-(Dimethylamino)ethanethioamide hydrochloride | 114166-44-8 [smolecule.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. 2-(dimethylamino)ethanethiol hydrochloride [webbook.nist.gov]

4. 2-DIMETHYLAMINOETHANETHIOL HYDROCHLORIDE(13242-44-9) 1H NMR spectrum
[chemicalbook.com]

5. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b039691/docs?utm_src=pdf-body-img#2-dimethylamino-ethanethioamide-hydrochloride-molecular-structure
https://www.benchchem.com/product/b039691?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s1489689
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a49539
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13242449&Contrib=IARPA-IR-S&Type=IR-SPEC&Index=0
https://www.chemicalbook.com/SpectrumEN_13242-44-9_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_13242-44-9_1HNMR.htm
https://www.nbinno.com/pharmaceutical-intermediates/understanding-2-dimethylaminothioacetamide-hydrochloride-properties-applications-supply-chain-hg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [2-(Dimethylamino)ethanethioamide hydrochloride
molecular structure]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b039691/docs#2-dimethylamino-ethanethioamide-hydrochloride-molecular-structure
https://www.benchchem.com/product/b039691/docs#2-dimethylamino-ethanethioamide-hydrochloride-molecular-structure
https://www.benchchem.com/product/b039691/docs#2-dimethylamino-ethanethioamide-hydrochloride-molecular-structure
https://www.benchchem.com/product/b039691/docs#2-dimethylamino-ethanethioamide-hydrochloride-molecular-structure
https://www.benchchem.com/product/b039691?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

